Cas no 52517-92-7 (1-Octyn-4-ol)

• Product Name: 1-Octyn-4-ol
• CAS No: 52517-92-7
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 386839
• PubChem ID: 103656
• Update Time: 2025-04-19

1-Octyn-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Octyn-4-ol
• OCT-1-YN-4-OL
• (?A'A A'A currency)-1-Octyn-4-ol
• 4-Hydroxy-1-octyne
• SCHEMBL10486157
• AKOS010651529
• 52517-92-7
• ETHYL1-AMINO-1-CYCLOBUTANECARBOXYLATE&
• 1-octyn-4(RS)-ol
• 4-hydroxy-1octyne
• DTXSID60966956

• Inchi： 1S/C8H14O/c1-3-5-7-8(9)6-4-2/h2,8-9H,3,5-7H2,1H3
• InChI Key： CNKOTDLNZPTGOY-UHFFFAOYSA-N
• SMILES： OC(CC#C)CCCC

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8537 (estimate)
• Melting Point: -39°C (estimate)
• Boiling Point: 204.35°C (rough estimate)
• Flash Point: 134°C
• Refractive Index: 1.4375 (estimate)
• PSA: 20.23000
• LogP: 1.56080